![molecular formula C23H23FN2 B4979749 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine](/img/structure/B4979749.png)
1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine
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Overview
Description
1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine, also known as piperazine or piperazine derivative, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which have been found to exhibit a wide range of pharmacological activities. In
Mechanism of Action
The exact mechanism of action of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter systems in the brain. Specifically, it has been found to enhance the activity of serotonin and dopamine receptors, which are involved in mood regulation and reward processing. This modulation of neurotransmitter systems may underlie the therapeutic effects of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
Piperazine has been found to exert a range of biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, it has been found to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and sleep. These effects suggest that 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine may have potential therapeutic applications in the treatment of neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine is its well-established synthesis method, which allows for the production of large quantities of pure compound. Additionally, its pharmacological properties have been extensively studied, making it a valuable tool for preclinical research. However, one limitation of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine is its relatively low selectivity for specific neurotransmitter systems, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine. One area of interest is the development of more selective derivatives that target specific neurotransmitter systems. Additionally, the potential use of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine in combination with other drugs for the treatment of neuropsychiatric disorders warrants further investigation. Finally, the exploration of the pharmacokinetics and toxicity of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine in humans is necessary for its eventual clinical translation.
Conclusion:
In conclusion, 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine is a promising compound with potential therapeutic applications in the treatment of neuropsychiatric disorders. Its well-established synthesis method, pharmacological properties, and range of effects make it a valuable tool for preclinical research. However, further investigation is necessary to fully understand its mechanism of action and potential clinical applications.
Synthesis Methods
The synthesis of 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine involves the reaction of 4-biphenylylmethyl chloride with 2-fluorophenyl1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine in the presence of a base catalyst. The resulting compound is then purified through various techniques, such as recrystallization or chromatography. This method has been optimized to produce high yields of pure 1-(4-biphenylylmethyl)-4-(2-fluorophenyl)piperazine, making it a viable option for large-scale production.
Scientific Research Applications
Piperazine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of drugs targeting various diseases, such as anxiety, depression, and schizophrenia.
properties
IUPAC Name |
1-(2-fluorophenyl)-4-[(4-phenylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN2/c24-22-8-4-5-9-23(22)26-16-14-25(15-17-26)18-19-10-12-21(13-11-19)20-6-2-1-3-7-20/h1-13H,14-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSUGIETURQBMTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)C3=CC=CC=C3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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